4-amino-N-trifluoroacetyl-anthranilic acid

• Molecular Formula: C9H7F3N2O3
• Molecular Weight: 248.16 g/mol
• IUPAC Name: 4-amino-2-[(2,2,2-trifluoroacetyl)amino]benzoic acid
• InChI: InChI=1S/C9H7F3N2O3/c10-9(11,12)8(17)14-6-3-4(13)1-2-5(6)7(15)16/h1-3H,13H2,(H,14,17)(H,15,16)
• InChI Key: MFUWVCASGHTFSK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N)NC(=O)C(F)(F)F)C(=O)O

Description

4-amino-N-trifluoroacetyl-anthranilic acid is a useful research compound. Its molecular formula is C9H7F3N2O3 and its molecular weight is 248.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An amount of 5.24 g of 4-nitro-N-trifluoroacetyl-anthranilic acid was dissolved in 100 ml of ethyl alcohol, 2 g of a 10% palladium-carbon catalyst were added to the resultant solution, and the resultant mixture was stirred for 2.5 hours at room temperature in a hydrogen gas stream. The resultant reaction mixture was filtered through a Celite filter (trademark, made by Johns Manville Sales), and the catalyst on the Celite filter was washed with ethyl alcohol. The entire amount of the filtrate was collected, concentrated, and dry solidified under a reduced pressure, and the resultant crude product in an amount of 4.7 g was recrystallized from an ethyl alcohol-hexane or ethyl alcohol-water mixed solvent.